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Compound of Interest

Compound Name: Fluometuron-desmethyl-d3

Cat. No.: B12412471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Fluometuron-desmethyl-d3, a

deuterated analog of the primary metabolite of the herbicide Fluometuron. While a specific

CAS number for Fluometuron-desmethyl-d3 is not readily available in public databases, this

document furnishes critical information on its non-deuterated counterpart, its role in metabolic

pathways, and its application in analytical methodologies. This guide is intended to support

research and development activities by providing detailed technical data, experimental

protocols, and visual representations of relevant processes.

Compound Identification and Properties
Fluometuron-desmethyl-d3 is the isotopically labeled version of Fluometuron-desmethyl,

where three hydrogen atoms on the N-methyl group have been replaced with deuterium. This

labeling makes it an ideal internal standard for quantitative analysis by mass spectrometry,

providing a distinct mass shift without significantly altering its chemical properties.

Table 1: Physicochemical Properties of Fluometuron and its Primary Metabolite
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Property Fluometuron Fluometuron-desmethyl

CAS Number 2164-17-2[1][2][3][4] 3032-40-4[5]

Molecular Formula C₁₀H₁₁F₃N₂O C₉H₉F₃N₂O

Molecular Weight 232.20 g/mol 218.18 g/mol

Melting Point 163-164 °C Not available

Metabolic Pathway of Fluometuron
Fluometuron undergoes sequential degradation in the environment and biological systems. The

primary metabolic step is the N-demethylation of the parent compound to form Fluometuron-

desmethyl (DMF). This is followed by further degradation to trifluoromethyl phenylurea

(TFMPU) and subsequently to trifluoro-methylaniline (TFMA) through hydrolysis.[6]

Understanding this pathway is crucial for environmental monitoring and toxicological studies.
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Figure 1: Metabolic degradation pathway of Fluometuron.

Analytical Methodology
The quantitative analysis of Fluometuron and its metabolites is predominantly performed using

High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-

MS/MS). The use of a deuterated internal standard like Fluometuron-desmethyl-d3 is

essential for accurate and precise quantification, as it compensates for matrix effects and

variations in instrument response.

Experimental Protocol: Quantification of Fluometuron
and Metabolites in Water
This protocol is adapted from established environmental chemistry methods for the analysis of

herbicide residues.[7][8]
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1. Sample Preparation:

Collect water samples in appropriate containers.
For fortified samples, spike with known concentrations of Fluometuron, Fluometuron-
desmethyl, and other relevant metabolites.
Add a known amount of Fluometuron-desmethyl-d3 as an internal standard to all samples,
calibrators, and quality controls.

2. Chromatographic Separation:

HPLC System: Agilent HPLC system or equivalent.[8]
Column: Agilent ZORBAX Eclipse XDB-C18 (4.6 mm x 150 mm, 5 µm) with a guard column.
[8]
Mobile Phase A: 0.5% formic acid in water.[8]
Mobile Phase B: 0.5% formic acid in acetonitrile.[8]
Gradient: A linear gradient is typically employed to separate the analytes.
Flow Rate: 0.5 mL/min.
Column Temperature: 40°C.[8]

3. Mass Spectrometric Detection:

Mass Spectrometer: Sciex API 5000 triple quadrupole mass spectrometer or equivalent.[8]
Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.[8]
Detection Mode: Multiple Reaction Monitoring (MRM).[8]

Table 2: Exemplary MRM Transitions for Fluometuron and its Metabolite

Analyte Precursor Ion (m/z)
Product Ion (m/z) -
Quantifier

Product Ion (m/z) -
Qualifier

Fluometuron 233 160 72

Fluometuron-

desmethyl
219 162 142

Fluometuron-

desmethyl-d3
222 (theoretical) 162 (theoretical) 142 (theoretical)
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Note: The m/z values for Fluometuron-desmethyl-d3 are theoretical and should be optimized

based on experimental data.
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Figure 2: General workflow for the quantitative analysis of Fluometuron and its metabolites.
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Fluometuron-desmethyl-d3 serves as a critical tool for researchers in environmental science,

toxicology, and analytical chemistry. Its use as an internal standard enables the reliable

quantification of Fluometuron and its primary metabolite, Fluometuron-desmethyl, in various

matrices. This technical guide provides a foundational understanding of the compound, its

metabolic context, and its application in advanced analytical methods. The detailed protocols

and visual diagrams are intended to facilitate the design and execution of robust scientific

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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